Cas no 612803-67-5 (propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate)

propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate structure
612803-67-5 structure
Product Name:propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
CAS No:612803-67-5
MF:C14H15NO4S2
MW:325.403201341629
CID:6198694
PubChem ID:6185046
Update Time:2025-11-01

propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

    • propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
    • 612803-67-5
    • (E)-propyl 3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoate
    • propyl 3-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
    • F1063-1977
    • AKOS002177250
    • propyl 3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
    • Inchi: 1S/C14H15NO4S2/c1-2-7-19-12(16)5-6-15-13(17)11(21-14(15)20)9-10-4-3-8-18-10/h3-4,8-9H,2,5-7H2,1H3/b11-9+
    • InChI Key: HCFFNSTVMNJHMA-PKNBQFBNSA-N
    • SMILES: S1C(N(C(/C/1=C\C1=CC=CO1)=O)CCC(=O)OCCC)=S

Computed Properties

  • Exact Mass: 325.04425031g/mol
  • Monoisotopic Mass: 325.04425031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 117Ų

propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Pricemore >>

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Additional information on propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate

Research Brief on Propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS: 612803-67-5)

Recent studies have highlighted the potential of propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS: 612803-67-5) as a promising compound in the field of chemical biology and medicinal chemistry. This thiazolidinone derivative has garnered attention due to its unique structural features and potential therapeutic applications, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

The compound's structure, characterized by a furan-2-ylmethylidene moiety and a thiazolidinone core, has been shown to exhibit significant biological activity. Recent in vitro studies have demonstrated its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting these pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate against a panel of multidrug-resistant bacterial strains. The results indicated potent activity against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) ranging from 2-8 µg/mL. The study also highlighted the compound's low cytotoxicity toward mammalian cells, making it a viable candidate for further development as an antimicrobial agent.

Another recent study focused on the compound's potential as an anticancer agent. Researchers utilized molecular docking and in vitro assays to evaluate its interaction with key oncogenic targets, such as EGFR and PI3K. The findings revealed strong binding affinity and inhibitory activity, with IC50 values in the low micromolar range. These results underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are directed toward structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative studies between academic and industrial researchers are underway to advance the compound through preclinical development.

In conclusion, propyl 3-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS: 612803-67-5) represents a versatile and biologically active molecule with significant potential in drug discovery. Continued research into its mechanisms of action and therapeutic applications will be crucial for translating these findings into clinical benefits.

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